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Compound of Interest

Compound Name: N-Fmoc-8-aminooctanoic acid

Cat. No.: B557866 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of N-
Fmoc-8-aminooctanoic acid. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. The following protocols offer step-

by-step guidance for waste management from point of generation to final disposal.

Chemical and Physical Properties
A summary of the key quantitative data for N-Fmoc-8-aminooctanoic acid is presented below.

This information is crucial for a comprehensive understanding of the compound's

characteristics relevant to its handling and disposal.
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Property Value

Molecular Formula C23H27NO4

Molecular Weight 381.46 g/mol

Melting Point 118-119 °C[1]

Boiling Point 597.7 °C (Predicted)

Density 1.174 g/cm³ (Predicted)

Storage Temperature 2-8°C

Appearance White to off-white powder or crystalline solid

Hazard Assessment and Disposal Pathway
Determination
The hazard classification of N-Fmoc-8-aminooctanoic acid can be ambiguous, with some

suppliers indicating it may cause skin, eye, and respiratory irritation, while others do not list

specific OSHA hazards.[2][3] Therefore, a cautious approach is recommended. The first step in

determining the correct disposal procedure is to consult your institution's Environmental Health

and Safety (EHS) department. They can provide definitive guidance based on local, state, and

federal regulations.

The following diagram illustrates the decision-making process for selecting the appropriate

disposal protocol.
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Caption: Disposal decision workflow for N-Fmoc-8-aminooctanoic acid.

Experimental Protocol 1: Disposal as Hazardous
Solid Chemical Waste
This protocol should be followed if N-Fmoc-8-aminooctanoic acid is determined to be

hazardous by your institution's EHS department or if its hazard status is unknown.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.
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Designated hazardous waste container (leak-proof, with a secure lid, compatible with the

chemical).

Hazardous waste label.

Spatula or scoop.

Procedure:

Don Personal Protective Equipment (PPE): Before handling the chemical waste, ensure you

are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

Prepare the Waste Container: Obtain a designated hazardous waste container from your

institution's EHS department. Ensure the container is clean, dry, and made of a material

compatible with N-Fmoc-8-aminooctanoic acid.

Label the Container: Affix a hazardous waste label to the container. Fill out the label

completely and accurately with the following information:

The words "Hazardous Waste".

The full chemical name: "N-Fmoc-8-aminooctanoic acid".

The specific hazard(s) (e.g., "Irritant"), if known.

The date you first added waste to the container (accumulation start date).

Your name, department, and contact information.

Transfer the Waste: Carefully transfer the solid N-Fmoc-8-aminooctanoic acid waste into

the labeled container using a clean spatula or scoop.[4] Avoid creating dust. If any

contaminated materials, such as gloves or weighing paper, are generated, they should also

be placed in the hazardous waste container.[4]

Secure the Container: Securely close the lid of the hazardous waste container. The container

must be kept closed at all times except when adding waste.[5]
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Store the Waste: Store the container in a designated satellite accumulation area within your

laboratory. This area should be clearly marked, under the control of laboratory personnel,

and away from incompatible materials.[5]

Arrange for Pickup: Once the container is full, or according to your institution's policies,

arrange for a hazardous waste pickup with your EHS department. Do not transport the

hazardous waste yourself.

Experimental Protocol 2: Disposal as Non-
Hazardous Solid Laboratory Waste
This protocol should only be followed if your institution's EHS department has explicitly

classified N-Fmoc-8-aminooctanoic acid as non-hazardous.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and gloves.

A sturdy, sealable container (e.g., a cardboard box or a plastic pail).

Non-hazardous waste label.

Spatula or scoop.

Procedure:

Don Personal Protective Equipment (PPE): Wear appropriate PPE as a standard laboratory

practice.

Containerize the Waste: Place the solid N-Fmoc-8-aminooctanoic acid waste in a sturdy,

sealable container to prevent accidental spills or exposure to custodial staff.[6]

Label the Container: Clearly label the container as "Non-Hazardous Laboratory Waste" and

list the contents ("N-Fmoc-8-aminooctanoic acid").

Dispose of the Container: Following your institution's specific guidelines, you may be

instructed to place the sealed container directly into the regular trash or a designated
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dumpster for laboratory waste.[6] Do not place loose chemical waste directly into laboratory

trash cans.[6]

Empty Original Containers: If disposing of the original, empty container, ensure it is "RCRA

empty" (all contents have been removed by normal means). Deface the original label to

prevent misidentification and dispose of it in the regular trash.[7]

Important Considerations:

Never dispose of N-Fmoc-8-aminooctanoic acid down the sink or in the regular trash

without explicit approval from your EHS department.[5]

Do not mix N-Fmoc-8-aminooctanoic acid waste with other chemical wastes unless you

have confirmed their compatibility.

For spills, consult the Safety Data Sheet (SDS) and your institution's spill cleanup

procedures. Small spills of solid material should be carefully swept up and placed in a waste

container for disposal.

By following these procedures, you contribute to a safer laboratory environment and ensure the

responsible management of chemical waste. Always prioritize safety and consult with your

institution's EHS department when in doubt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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